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Compound of Interest

Compound Name: Ethyl 2-Bromo-2-iodoacetate

CAS No.: 62874-49-1

Cat. No.: B14523944

Get Quote

Urgent Safety Notice
Lachrymator & Alkylating Agent: Ethyl 2-Bromo-2-iodoacetate is a potent lachrymator (tear-

inducing agent) and a severe alkylating agent. Exposure can cause immediate, severe irritation

to eyes, respiratory tract, and skin. Strict Segregation: Do NOT dispose of via drain or mix with

general organic waste.[1] This compound requires a dedicated Halogenated Waste stream.[2]

Chemical Profile & Hazard Assessment
Before initiating disposal, you must understand the "Why" behind the protocol. This compound

presents a dual-threat: it is both a heavy halogenated organic and a reactive alkylator.
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Property Data / Characteristic Operational Implication

CAS Number
62874-49-1 (Verify specific

isomer)

Use for waste labeling

manifest.

Molecular Formula Contains Bromine and Iodine.

Primary Hazard Lachrymator / Corrosive
Open only in a functioning

fume hood.

Reactivity Alkylating Agent
Can react violently with strong

nucleophiles (bases, amines).

Flash Point >110°C (Estimated)

Combustible but not highly

flammable; however, do not

heat.

The Mechanism of Risk
As an

-haloester with two heavy halogens (Br, I), this compound is highly susceptible to nucleophilic
attack.

In the Body: It alkylates DNA and proteins, leading to cytotoxicity.

In the Waste Drum: If mixed with strong bases (e.g., waste hydroxide solutions) or strong

oxidizers, it can undergo rapid, exothermic hydrolysis or oxidation, potentially rupturing the

container and releasing lachrymatory vapors.

Primary Disposal Protocol: The Halogenated Waste
Stream
Objective: Secure containment for high-temperature incineration. Scope: Routine disposal of

reagents, reaction mixtures, and mother liquors.

Step-by-Step Procedure
Phase 1: Preparation & Segregation
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PPE Requirement: Double nitrile gloves, lab coat, safety goggles, and a face shield if

pouring >100mL. Work exclusively in a fume hood.

Container Selection:

Preferred: Amber Glass with a Teflon (PTFE) lined cap.

Acceptable: High-Density Polyethylene (HDPE) for short-term storage (<30 days).[3]

Forbidden: Metal cans (corrosion risk from hydrolysis to HBr/HI) or standard LDPE

(permeation risk).

Stream Selection: Segregate into Halogenated Organic Waste.

Critical Check: Ensure the waste container does not contain acids, bases, or oxidizers.

Phase 2: Transfer & Labeling
Transfer: Pour slowly using a funnel to avoid splashing. If the liquid has solidified (rare, but

possible if pure), dissolve in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate

before transfer.

Labeling:

Do not use abbreviations. Write "Ethyl 2-Bromo-2-iodoacetate".

Hazard Tags: Check "Toxic", "Corrosive", and "Halogenated".

Warning: Add a secondary label: "CAUTION: LACHRYMATOR - OPEN IN HOOD ONLY."

Phase 3: Storage & Pickup
Secondary Containment: Store the waste bottle inside a polyethylene tray to catch potential

leaks.

Location: Keep in the satellite accumulation area (SAA) inside a fume hood or a ventilated

cabinet until pickup.
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Spill Cleanup & Decontamination (The "Self-
Validating" Safety Net)
In the event of a spill or for cleaning glassware, simple water rinsing is insufficient and

dangerous. You must chemically deactivate the alkylating potential.

Decontamination Solution (The "Quench")
Prepare a 10% Sodium Thiosulfate solution in water.

Mechanism:[1][4][5][6][7] Thiosulfate acts as a "soft" nucleophile, attacking the alkyl halide

and displacing the halogens (Br/I) to form a non-volatile, water-soluble salt. This effectively

neutralizes the lachrymatory properties.

Cleanup Protocol
Evacuate: If the spill is outside the hood (>5 mL), evacuate the lab immediately due to

lachrymatory effects. Re-enter only with proper respiratory protection (Full face respirator

with organic vapor cartridges).

Absorb: Cover the spill with a specialized absorbent (e.g., vermiculite or a commercial

"Organic" spill pad).

Neutralize: Gently pour the Thiosulfate solution over the absorbent. Allow to sit for 15-20

minutes.

Collect: Scoop the wet absorbent into a wide-mouth jar. Label as "Debris contaminated with

Ethyl 2-Bromo-2-iodoacetate".

Glassware: Soak contaminated glassware in the Thiosulfate solution for 24 hours before

standard washing.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for handling this compound,

ensuring no step is missed.
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Start: Ethyl 2-Bromo-2-iodoacetate Waste

Is it a Spill or Contained Waste?

Spill / Glassware Residue

Spill/Residue

Liquid Reagent / Reaction Mix

Liquid Waste

Evacuate Area (If >5mL outside hood)

Apply 10% Sodium Thiosulfate
(Neutralize Alkylating Agent)

Absorb with Vermiculite/Pads

Collect as Hazardous Solid Waste

Final Disposal: High-Temp Incineration

Segregate: HALOGENATED Waste Stream
(Glass/HDPE Container)

Compatibility Check:
NO Bases, NO Oxidizers

Label: 'Toxic, Lachrymator, Halogenated'

Store in Ventilated Area (SAA)

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal and decontamination of Ethyl 2-Bromo-2-
iodoacetate.
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Compatibility Matrix
Use this table to validate your waste stream choices.

Chemical Class Compatibility Risk Analysis

Halogenated Solvents (DCM,

Chloroform)
Compatible

Ideal carrier solvents for

disposal.

Non-Halogenated Solvents

(Acetone, Hexane)
Compatible

Safe to mix, but increases

disposal cost (downgrades

entire drum to "Halogenated").

Strong Bases (NaOH, KOH,

Amines)
INCOMPATIBLE

High Risk: Exothermic

hydrolysis; polymerization;

release of toxic fumes.

Oxidizers (Peroxides, Nitric

Acid)
INCOMPATIBLE

High Risk: Fire/Explosion

hazard; evolution of Iodine (

) gas.

Aqueous Solutions Conditional

Avoid if possible.[6][8][9][10]

Hydrolysis over time produces

acid (HBr/HI), corroding metal

drums.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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